5-nitro-3H-indazole-3-carboxylic acid

• IUPAC Name: 5-nitro-3H-indazole-3-carboxylic acid
• InChI: InChI=1S/C8H5N3O4/c12-8(13)7-5-3-4(11(14)15)1-2-6(5)9-10-7/h1-3,7H,(H,12,13)
• InChI Key: WRKLKSUNRUCEDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(N=N2)C(=O)O
• Molecular Formula: C8H5N3O4
• Molecular Weight: 207.14 g/mol

Description

5-Nitro-3H-indazole-3-carboxylic acid (CAS: 78155-76-7) is a nitro-substituted indazole derivative with a carboxylic acid functional group at the 3-position. Its IUPAC name is 5-nitro-1H-indazole-3-carboxylic acid, and it is recognized for its role as a precursor or intermediate in medicinal chemistry. Indazole derivatives, including this compound, are valued as bioisosteres of indole, offering enhanced metabolic stability and diverse pharmacological activities. Evidence suggests that indazole-3-carboxylic acid derivatives exhibit antifertility, antiarthritic, and serotonin 5-HT3 receptor antagonistic properties .

Comparison with Similar Compounds

Structural and Functional Similarities

The compound is compared to other indazole-3-carboxylic acid derivatives with substitutions at the 5- or 6-positions. Key analogs include:

Compound Name	CAS Number	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
5-Nitro-1H-indazole-3-carboxylic acid	78155-76-7	-NO₂ (5)	C₈H₅N₃O₄	207.14	High reactivity due to electron-withdrawing nitro group; precursor for serotonin antagonists
6-Nitro-1H-indazole-3-carboxylic acid	857801-97-9	-NO₂ (6)	C₈H₅N₃O₄	207.14	Positional isomer; similar reactivity but distinct steric effects in binding
5-Methyl-1H-indazole-3-carboxylic acid	1201-24-7	-CH₃ (5)	C₉H₈N₂O₂	176.17	Electron-donating methyl group; reduced acidity vs. nitro analog
5-Cyano-1H-indazole-3-carboxylic acid	885520-03-6	-CN (5)	C₉H₅N₃O₂	195.16	Strong electron-withdrawing cyano group; potential for enhanced binding affinity
5-Chloro-1H-indazole-3-carboxylic acid	1077-95-8	-Cl (5)	C₈H₅ClN₂O₂	196.59	Moderate electron-withdrawing effect; used in antiviral research

Physicochemical Properties

• Acidity : The nitro group in 5-nitro-3H-indazole-3-carboxylic acid lowers the pKa of the carboxylic acid (≈2.5–3.0) compared to methyl (≈4.0–4.5) or chloro (≈3.5–4.0) analogs, enhancing solubility in basic media .
• Stability: Nitro derivatives exhibit greater thermal stability but are prone to photodegradation, whereas chloro and cyano analogs are more stable under UV light .

Research Implications

The structural diversity of indazole-3-carboxylic acid derivatives allows for fine-tuning of pharmacological profiles. For example:

• 5-Nitro-3H-indazole-3-carboxylic acid is prioritized in neuropharmacology for serotonin modulation .
• 6-Nitro and cyano analogs are explored in oncology for kinase inhibition due to their steric and electronic compatibility with ATP-binding pockets .